(1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one

• IUPAC Name: (1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one
• InChI: InChI=1S/C13H14ClNO/c1-15(2)10-9-13(16)8-5-11-3-6-12(14)7-4-11/h3-10H,1-2H3/b8-5+,10-9+
• InChI Key: QUKRUPURRGVIDX-CPSCNVPRSA-N
• Canonical SMILES: CN(C)C=CC(=O)C=CC1=CC=C(C=C1)Cl
• Isomeric SMILES: CN(C)/C=C/C(=O)/C=C/C1=CC=C(C=C1)Cl
• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol

Description

(1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one, also known as 5-chloro-N,N-dimethylpent-1-en-3-one, is a synthetic organic compound that has recently been studied for its potential applications in scientific research and lab experiments. This compound is of interest due to its unique structure and properties, which are believed to have a wide range of applications in the field of chemistry.

Scientific Research Applications

Molecular Structure and Properties

• The compound exhibits interesting structural characteristics. A study on a closely related compound, (E,Z)-1-(4-Chlorophenyl)-5-phenyl-5-(phenylsulfanyl)penta-2,4-dien-1-one, highlighted its molecular geometry, showing that the penta-2,4-dien-1-one fragment is significantly twisted, affecting its conjugation and intermolecular interactions. These properties are relevant for understanding the behavior of similar compounds, including (1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one (Vologzhanina et al., 2013).

Nonlinear Optical Properties

• A study on bis-chalcone derivatives, including a compound structurally similar to the one , emphasized their significant nonlinear optical properties. These derivatives exhibited high conversion efficiencies and were compared with known materials, suggesting potential applications in photonics and optoelectronics (Shettigar et al., 2006).

Photophysical and Photochemical Properties

• Research into α,ω-Diphenylpolyenes, which share structural similarities with (1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one, has revealed insights into their excited state properties. These studies help understand the excited states and photoprocesses of linear polyenes, which is crucial for applications in light-harvesting and sensory phototransductions (Singh & Mahalaxmi, 2000).

Potential in Pesticide Development

• Related compounds, such as 1,3,5-triazapenta-1,4-dienes, have shown promise as new groups of pesticides. Understanding the chemical properties and structure-activity relationships of these compounds can inform the development of effective pesticide agents (Harrison et al., 1973).

Potential in Organic Electronics

• Donor-acceptor molecules with structural similarities have demonstrated powerful third-order optical nonlinearities, making them candidates for use in organic electronics. Their small size, characterized by intense intramolecular charge-transfer bands and substantial quinoid character, contributes to their effectiveness (Chemical communications, 2005).